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Compound of Interest

Compound Name: Antide

Cat. No.: B053475 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Antide is a potent synthetic decapeptide that acts as a competitive antagonist to the

Gonadotropin-Releasing Hormone (GnRH) receptor.[1] By binding to the GnRH receptors in

the anterior pituitary gland, Antide effectively inhibits the synthesis and secretion of luteinizing

hormone (LH) and follicle-stimulating hormone (FSH).[1] This inhibitory action makes Antide a

valuable tool in various research and clinical applications, including studies on reproductive

endocrinology, cancer biology, and as a component of controlled ovarian stimulation protocols

for in vitro fertilization (IVF).[2][3][4][5][6] Proper preparation of Antide stock solutions is critical

to ensure its stability, solubility, and biological activity in cell culture experiments. These

application notes provide detailed protocols for the preparation, storage, and handling of

Antide stock solutions for in vitro studies.

Physicochemical Properties of Antide
A clear understanding of the physicochemical properties of Antide is essential for its proper

handling and use in cell culture.
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Property Value Reference

Molecular Weight 1590.6 Da [7]

Molecular Formula C₈₂H₁₀₈ClN₁₇O₁₄ [7]

Appearance Lyophilized white powder [7]

Solubility

Recommended to reconstitute

in sterile water at 0.1-0.5

mg/mL.

[7]

Mechanism of Action
Competitive GnRH receptor

antagonist.
[1]

Recommended Solvents and Storage Conditions
The choice of solvent and storage conditions are critical for maintaining the integrity and

activity of Antide.
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Condition Recommendation Reference

Initial Reconstitution Sterile, nuclease-free water. [7]

Alternative Solvents (if

needed)

For hydrophobic peptides, a

small amount of DMSO can be

used for initial solubilization,

followed by dilution in aqueous

buffer.

Lyophilized Storage

Store desiccated below -18°C.

Stable for up to 3 weeks at

room temperature.

[7]

Reconstituted Stock Solution

Storage

Store at 4°C for 2-7 days. For

long-term storage, aliquot and

store at -18°C or below. Avoid

repeated freeze-thaw cycles.

[7]

Working Solution Storage

Prepare fresh from stock

solution for each experiment. If

short-term storage is

necessary, keep at 4°C for no

longer than 24 hours.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Antide to a 1
mM Stock Solution
This protocol describes the preparation of a 1 mM stock solution of Antide from a lyophilized

powder.

Materials:

Lyophilized Antide powder

Sterile, nuclease-free water
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Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Equilibrate: Allow the vial of lyophilized Antide to equilibrate to room temperature before

opening to prevent condensation.

Calculate Volume: Calculate the volume of sterile water required to achieve a 1 mM

concentration. The molecular weight of Antide is 1590.6 g/mol .

For 1 mg of Antide:

Moles = 0.001 g / 1590.6 g/mol = 6.287 x 10⁻⁷ moles

Volume for 1 mM (0.001 mol/L) = 6.287 x 10⁻⁷ moles / 0.001 mol/L = 6.287 x 10⁻⁴ L =

628.7 µL

Reconstitute: Carefully add the calculated volume of sterile water to the vial of Antide.

Dissolve: Gently vortex or pipette the solution up and down to ensure complete dissolution.

Avoid vigorous shaking to prevent peptide degradation.

Aliquot: Dispense the 1 mM stock solution into sterile, low-protein binding microcentrifuge

tubes in volumes appropriate for your experimental needs to avoid multiple freeze-thaw

cycles.

Store: Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol details the dilution of the 1 mM Antide stock solution to the desired final

concentration in cell culture medium.

Materials:
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1 mM Antide stock solution

Complete cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile tips

Procedure:

Thaw Stock: Thaw an aliquot of the 1 mM Antide stock solution at room temperature or on

ice.

Serial Dilutions (if necessary): For very low final concentrations (e.g., in the nanomolar or

picomolar range), it is recommended to perform serial dilutions from the 1 mM stock.

Example for a 1 µM working solution: Dilute the 1 mM stock 1:1000 in complete cell

culture medium (e.g., 1 µL of 1 mM stock into 999 µL of medium).

Example for a 10 nM working solution: First, prepare a 1 µM intermediate solution. Then,

dilute the 1 µM solution 1:100 in complete cell culture medium (e.g., 10 µL of 1 µM solution

into 990 µL of medium).

Final Dilution: Add the appropriate volume of the working solution to your cell culture wells to

achieve the desired final concentration. For example, to achieve a final concentration of 100

nM in a 1 mL well, add 100 µL of a 1 µM working solution.

Vehicle Control: Prepare a vehicle control by adding the same volume of the final dilution

solvent (e.g., cell culture medium with a trace amount of the initial solvent if used) to control

wells.

Use Immediately: It is recommended to use the freshly prepared working solutions

immediately for experiments.

Visualization of Key Processes
GnRH Receptor Signaling Pathway
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The following diagram illustrates the signaling cascade initiated by GnRH binding to its

receptor, which is competitively inhibited by Antide.
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Caption: GnRH Receptor Signaling Pathway and Site of Antide Inhibition.

Experimental Workflow for Antide Stock Preparation and
Use
The following diagram outlines the logical flow from receiving lyophilized Antide to its

application in cell culture experiments.
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Caption: Workflow for Preparation and Use of Antide Stock Solutions.
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Conclusion
The protocols and information provided in these application notes are intended to guide

researchers in the proper preparation and handling of Antide for cell culture applications.

Adherence to these guidelines will help ensure the consistency and reliability of experimental

results by maintaining the solubility, stability, and biological activity of this potent GnRH

antagonist. As with any experimental reagent, it is recommended to perform initial validation

experiments to determine the optimal concentration and treatment conditions for your specific

cell type and experimental setup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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